Cas no 89837-31-0 (2-Naphthalenecarboxylic acid, 7-methoxy-5-methyl-)

• Product Name: 2-Naphthalenecarboxylic acid, 7-methoxy-5-methyl-
• CAS No: 89837-31-0
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 587673
• PubChem ID: 71326447
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 7-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 7-methoxy-5-methyl-
• 7-methoxy-5-methylnaphthalene-2-carboxylic acid
• DTXSID20755646
• 89837-31-0

• Inchi： 1S/C13H12O3/c1-8-5-11(16-2)7-10-6-9(13(14)15)3-4-12(8)10/h3-7H,1-2H3,(H,14,15)
• InChI Key： ROSABWAIKKSVJN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C2C=CC(C(=O)O)=CC2=C1

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų